Cas no 1227572-52-2 (6-Fluoro-2-phenylpyridine-4-methanol)

6-Fluoro-2-phenylpyridine-4-methanol is a fluorinated pyridine derivative with a phenyl substituent at the 2-position and a hydroxymethyl group at the 4-position. The presence of the fluorine atom enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group offers versatility for further functionalization, enabling the formation of esters, ethers, or other derivatives. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its structural features contribute to improved metabolic stability and binding affinity in target interactions. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity and consistency for research applications.

6-Fluoro-2-phenylpyridine-4-methanol structure

1227572-52-2 structure

Product Name:6-Fluoro-2-phenylpyridine-4-methanol

CAS No:1227572-52-2

MF:C₁₂H₁₀FNO

MW:203.212306499481

CID:4925353

Update Time:2025-07-02

6-Fluoro-2-phenylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-2-phenylpyridine-4-methanol
- 6-Fluoro-2-phenylpyridine-4-methanol
- Inchi： 1S/C12H10FNO/c13-12-7-9(8-15)6-11(14-12)10-4-2-1-3-5-10/h1-7,15H,8H2
- InChI Key： IVUDUUZLZSFLHQ-UHFFFAOYSA-N
- SMILES： FC1=CC(CO)=CC(C2C=CC=CC=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 194
XLogP3: 2.1
Topological Polar Surface Area: 33.1

6-Fluoro-2-phenylpyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026079-250mg	6-Fluoro-2-phenylpyridine-4-methanol	1227572-52-2	97%	250mg	$680.00	2023-09-03
Alichem	A023026079-500mg	6-Fluoro-2-phenylpyridine-4-methanol	1227572-52-2	97%	500mg	$970.20	2023-09-03
Alichem	A023026079-1g	6-Fluoro-2-phenylpyridine-4-methanol	1227572-52-2	97%	1g	$1663.20	2023-09-03

6-Fluoro-2-phenylpyridine-4-methanol Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 6-Fluoro-2-phenylpyridine-4-methanol

Comprehensive Overview of 6-Fluoro-2-phenylpyridine-4-methanol (CAS No. 1227572-52-2): Properties, Applications, and Industry Insights

6-Fluoro-2-phenylpyridine-4-methanol (CAS No. 1227572-52-2) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted pyridine core and phenyl-methanol side chain, has garnered attention for its unique structural features and versatile applications. Researchers and industry professionals frequently search for terms like "6-Fluoro-2-phenylpyridine-4-methanol synthesis", "CAS 1227572-52-2 applications", and "fluoropyridine derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 6-Fluoro-2-phenylpyridine-4-methanol combines a fluorine atom at the 6-position of the pyridine ring with a hydroxymethyl group at the 4-position, enhancing its reactivity and binding affinity. This design aligns with current trends in fragment-based drug design (FBDD) and bioisosteric replacements, where fluorinated compounds are increasingly used to optimize pharmacokinetic properties. Recent publications highlight its utility as a building block for kinase inhibitors and antimicrobial agents, addressing global demands for novel therapeutics.

In material science, CAS 1227572-52-2 demonstrates promise as a precursor for liquid crystal materials and organic electronic components. Its planar aromatic system and polar functional groups enable precise molecular engineering, particularly in developing OLED materials—a hot topic in sustainable technology. Searches for "fluoropyridine in optoelectronics" and "high-performance organic semiconductors" correlate with these applications, showing cross-disciplinary interest.

Synthetic methodologies for 6-Fluoro-2-phenylpyridine-4-methanol often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions. Advanced techniques like continuous flow chemistry—frequently searched alongside "green synthesis of fluorinated compounds"—are being explored to improve yield and sustainability. Analytical characterization typically employs LC-MS, NMR spectroscopy, and X-ray crystallography, with data matching the compound's reported melting point (128-131°C) and solubility profile.

Market analyses reveal growing demand for fluorinated pharmaceutical intermediates, with 6-Fluoro-2-phenylpyridine-4-methanol positioned as a valuable scaffold. Regulatory considerations emphasize proper handling protocols and storage conditions (typically 2-8°C under inert atmosphere), topics often queried as "CAS 1227572-52-2 stability". The compound's patent landscape shows activity in antiviral and anticancer domains, reflecting industry priorities.

Future research directions may explore 6-Fluoro-2-phenylpyridine-4-methanol's role in PROTACs (proteolysis-targeting chimeras) and covalent inhibitors—areas generating substantial scientific discourse. Its compatibility with click chemistry modifications further expands utility, aligning with trends in precision medicine and theranostics. As synthetic accessibility improves, this compound is poised to address critical challenges in drug resistance and material degradation.